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5-Aminomethyl-1-ethyl-3-

methylpyrazole

Cat. No.: B1289925 Get Quote

Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search for preliminary toxicology studies on 5-Aminomethyl-1-
ethyl-3-methylpyrazole, it has been determined that there is a significant lack of publicly

available data on the toxicological profile of this specific compound. The search did not yield

any dedicated studies detailing acute, sub-chronic, or chronic toxicity, nor were specific

quantitative data points such as LD50 (Lethal Dose, 50%) or NOAEL (No-Observed-Adverse-

Effect Level) values found.

The available information is primarily limited to product listings from chemical suppliers and

safety data sheets (SDS) for structurally related, but distinct, compounds. For instance, the

SDS for "Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate" indicates that the toxicological

properties of that particular analog have not been fully investigated.[1] This suggests that the

broader class of substituted pyrazoles may be relatively understudied in terms of their

toxicological effects.

Due to the absence of experimental data, it is not possible to provide a summary of quantitative

toxicological data, detail experimental protocols, or create visualizations of signaling pathways

or experimental workflows as requested.
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For researchers and drug development professionals interested in the toxicological profile of 5-
Aminomethyl-1-ethyl-3-methylpyrazole, the following steps are recommended:

In Silico Toxicology Prediction: Utilize computational toxicology modeling (e.g., QSAR

models) to predict potential toxicities based on the chemical structure. This can provide

preliminary insights into potential hazards and guide initial experimental design.

De Novo Toxicological Studies: The most direct approach would be to conduct preliminary in

vitro and in vivo toxicology studies. A standard battery of tests could include:

Acute Toxicity: To determine the LD50 and identify potential target organs.

Genotoxicity: To assess the potential for DNA damage (e.g., Ames test, micronucleus

assay).

Cardiotoxicity: To evaluate effects on cardiac ion channels (e.g., hERG assay).

Hepatotoxicity: To assess the potential for liver injury using in vitro models (e.g., primary

hepatocytes).

Hypothetical Experimental Workflow
Should a research program for the toxicological assessment of 5-Aminomethyl-1-ethyl-3-
methylpyrazole be initiated, a general workflow could be conceptualized.
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Caption: Hypothetical workflow for preliminary toxicology assessment.

This document will be updated as new toxicological data for 5-Aminomethyl-1-ethyl-3-
methylpyrazole becomes publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1289925#preliminary-toxicology-studies-of-5-
aminomethyl-1-ethyl-3-methylpyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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